5-(2-Bromo-4,5-dimethoxybenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one

• Molecular Formula: C26H23BrN2O3S
• Molecular Weight: 523.4 g/mol
• IUPAC Name: (5E)-5-[(2-bromo-4,5-dimethoxyphenyl)methylidene]-3-(2-phenylethyl)-2-phenylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C26H23BrN2O3S/c1-31-22-15-19(21(27)17-23(22)32-2)16-24-25(30)29(14-13-18-9-5-3-6-10-18)26(33-24)28-20-11-7-4-8-12-20/h3-12,15-17H,13-14H2,1-2H3/b24-16+,28-26?
• InChI Key: HJWICYOGWVIFLP-OFYGDPCRSA-N
• Isomeric SMILES: COC1=C(C=C(C(=C1)/C=C/2\C(=O)N(C(=NC3=CC=CC=C3)S2)CCC4=CC=CC=C4)Br)OC
• SMILES: COC1=C(C=C(C(=C1)C=C2C(=O)N(C(=NC3=CC=CC=C3)S2)CCC4=CC=CC=C4)Br)OC

Description

5-(2-Bromo-4,5-dimethoxybenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one, also known as BDMPT, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. BDMPT is a thiazolidinone derivative that possesses a unique molecular structure, which makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 5-(2-Bromo-4,5-dimethoxybenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one is not fully understood. However, it has been proposed that 5-(2-Bromo-4,5-dimethoxybenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one may exert its anti-cancer activity by inducing apoptosis, inhibiting cell proliferation, and reducing angiogenesis. 5-(2-Bromo-4,5-dimethoxybenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one has also been shown to inhibit the activity of certain enzymes that are involved in cancer progression.
Biochemical and Physiological Effects:
5-(2-Bromo-4,5-dimethoxybenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one has been found to exhibit low toxicity in vitro and in vivo. It has been shown to be well-tolerated in animal models, suggesting that it may have a favorable safety profile. 5-(2-Bromo-4,5-dimethoxybenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one has also been found to exhibit good solubility in water, which is important for its potential use as a drug.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-(2-Bromo-4,5-dimethoxybenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one is its unique molecular structure, which makes it a promising candidate for drug development. However, one of the limitations of 5-(2-Bromo-4,5-dimethoxybenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one is that its mechanism of action is not fully understood. Further research is needed to elucidate the precise mechanism of action of 5-(2-Bromo-4,5-dimethoxybenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one.

Future Directions

There are several future directions for research on 5-(2-Bromo-4,5-dimethoxybenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one. One potential area of research is the development of 5-(2-Bromo-4,5-dimethoxybenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one as a novel anti-cancer agent. Further studies are needed to evaluate the efficacy of 5-(2-Bromo-4,5-dimethoxybenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one in preclinical and clinical trials. Another potential area of research is the development of 5-(2-Bromo-4,5-dimethoxybenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one as an anti-inflammatory and anti-bacterial agent. Further studies are needed to evaluate the potential of 5-(2-Bromo-4,5-dimethoxybenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one in these areas. Additionally, future research could focus on the optimization of the synthesis method for 5-(2-Bromo-4,5-dimethoxybenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one, as well as the development of new derivatives with improved properties.

Synthesis Methods

The synthesis of 5-(2-Bromo-4,5-dimethoxybenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one involves the condensation of 2-bromo-4,5-dimethoxybenzaldehyde and 3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one in the presence of ammonium acetate. This reaction leads to the formation of 5-(2-Bromo-4,5-dimethoxybenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one as a yellow solid.

Scientific Research Applications

5-(2-Bromo-4,5-dimethoxybenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-cancer, anti-inflammatory, and anti-bacterial activities. In addition, 5-(2-Bromo-4,5-dimethoxybenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one has been found to inhibit the growth of tumor cells in vitro and in vivo. These findings suggest that 5-(2-Bromo-4,5-dimethoxybenzylidene)-3-(2-phenylethyl)-2-(phenylimino)-1,3-thiazolidin-4-one may have potential as a novel anti-cancer agent.